
Spectroscopic Data for 2,3-Dimethylphenyl
Isocyanate: An In-Depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,3-Dimethylphenyl isocyanate

CAS No.: 1591-99-7

Cat. No.: B072291

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 2,3-
Dimethylphenyl isocyanate (C₉H₉NO), a key intermediate in the synthesis of various fine

chemicals and pharmaceuticals. An in-depth analysis of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data is presented, offering valuable insights

for researchers, scientists, and professionals in drug development. This guide emphasizes the

practical application and interpretation of spectroscopic data to confirm molecular structure and

purity.

Introduction
2,3-Dimethylphenyl isocyanate, with a molecular weight of 147.17 g/mol , is an aromatic

isocyanate featuring a phenyl ring substituted with two methyl groups at positions 2 and 3, and

an isocyanate functional group at position 1.[1][2] The precise characterization of this

compound is critical for its application in complex organic synthesis, where its purity and

structural integrity directly impact reaction outcomes and product quality. Spectroscopic

techniques are indispensable tools for this purpose, each providing a unique piece of the

structural puzzle.
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Molecular Structure
The structural formula of 2,3-Dimethylphenyl isocyanate is presented below. The strategic

placement of the methyl and isocyanate groups on the aromatic ring dictates the unique

spectroscopic signature of the molecule.

Caption: 2D structure of 2,3-Dimethylphenyl isocyanate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While experimental ¹H and ¹³C NMR data for 2,3-Dimethylphenyl isocyanate are not readily

available in public spectral databases, we can predict the expected spectral features based on

the known chemical shifts of similar aromatic compounds and the electronic effects of the

substituents.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the

methyl protons.

Aromatic Protons (δ 7.0-7.5 ppm): The three protons on the phenyl ring are in different

chemical environments and are expected to appear as a complex multiplet in the aromatic

region. The electron-withdrawing isocyanate group will deshield these protons, shifting them

downfield.

Methyl Protons (δ 2.2-2.4 ppm): The two methyl groups are in slightly different environments

(ortho and meta to the isocyanate group) and may appear as two distinct singlets, or a single

slightly broadened singlet, in the upfield region.

Predicted ¹³C NMR Spectrum
The carbon-13 NMR spectrum will provide information on all nine carbon atoms in the

molecule.

Isocyanate Carbon (δ ~125-135 ppm): The carbon of the -N=C=O group typically appears in

this region.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b072291/docs?utm_src=pdf-body#spectroscopic-data-for-2-3-dimethylphenyl-isocyanate-an-in-depth-technical-guide
https://www.benchchem.com/product/b072291/docs?utm_src=pdf-body#spectroscopic-data-for-2-3-dimethylphenyl-isocyanate-an-in-depth-technical-guide
https://www.benchchem.com/product/b072291/docs?utm_src=pdf-body#spectroscopic-data-for-2-3-dimethylphenyl-isocyanate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aromatic Carbons (δ ~120-140 ppm): The six carbons of the phenyl ring will give rise to six

distinct signals, with their chemical shifts influenced by the attached substituents. The

carbons bearing the isocyanate and methyl groups will be quaternary and thus show weaker

signals.

Methyl Carbons (δ ~15-25 ppm): The two methyl carbons are expected to resonate in the

aliphatic region.

Experimental Protocol for NMR Spectroscopy
The following is a standard protocol for acquiring NMR spectra of liquid samples.

Sample Preparation:

Accurately weigh approximately 10-20 mg of 2,3-Dimethylphenyl isocyanate.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃,

DMSO-d₆) in a clean, dry vial.[3]

Ensure the sample is fully dissolved. If solid particles are present, filter the solution

through a small plug of glass wool in a Pasteur pipette into a clean NMR tube.

NMR Tube Filling:

Transfer the solution to a standard 5 mm NMR tube. The final volume should be sufficient

to cover the detection region of the NMR probe (typically a height of 4-5 cm).

Data Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H and ¹³C NMR spectra using standard pulse sequences.

Caption: General workflow for NMR sample preparation and data acquisition.
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Infrared (IR) Spectroscopy
The IR spectrum of 2,3-Dimethylphenyl isocyanate is characterized by a very strong and

sharp absorption band due to the isocyanate group, along with other bands corresponding to

the aromatic ring and methyl groups. The NIST WebBook provides a gas-phase IR spectrum

for this compound.[4]

Wavenumber (cm⁻¹) Intensity Assignment

~2270 Very Strong, Sharp
Asymmetric stretch of the -

N=C=O group

~3050-3000 Medium Aromatic C-H stretch

~2950-2850 Medium
Aliphatic C-H stretch (methyl

groups)

~1600, ~1470 Medium-Strong Aromatic C=C ring stretching

~1450 Medium
Asymmetric C-H bend of

methyl groups

~1380 Medium
Symmetric C-H bend of methyl

groups

Table 1: Key IR absorption

bands for 2,3-Dimethylphenyl

isocyanate.

The most diagnostic peak in the IR spectrum is the intense absorption around 2270 cm⁻¹,

which is a hallmark of the isocyanate functional group.[5] This peak's presence and sharpness

are strong indicators of the compound's identity and purity.

Experimental Protocol for ATR-FTIR Spectroscopy
Attenuated Total Reflectance (ATR) is a convenient technique for obtaining IR spectra of liquid

samples.

Instrument Preparation:
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Ensure the ATR crystal is clean. Record a background spectrum of the clean, empty

crystal.

Sample Application:

Place a small drop of 2,3-Dimethylphenyl isocyanate directly onto the ATR crystal.

Data Acquisition:

Acquire the IR spectrum. Typically, multiple scans are co-added to improve the signal-to-

noise ratio.

Cleaning:

Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or

acetone) and a soft tissue.

Caption: Workflow for acquiring an ATR-FTIR spectrum.

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) of 2,3-Dimethylphenyl isocyanate provides

valuable information about its molecular weight and fragmentation pattern, which aids in

structural elucidation.

m/z Proposed Fragment

147 [M]⁺• (Molecular Ion)

132 [M - CH₃]⁺

119 [M - CO]⁺• or [M - NCO + H]⁺

Table 2: Major fragments observed in the mass

spectrum of 2,3-Dimethylphenyl isocyanate.[2]

The molecular ion peak at m/z 147 confirms the molecular weight of the compound. The

fragmentation pattern is consistent with the structure, showing the loss of a methyl group (m/z
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132) and a fragment at m/z 119, which could arise from the loss of carbon monoxide or a more

complex rearrangement.

Proposed Fragmentation Pathway

[C₉H₉NO]⁺•
m/z = 147

[C₈H₆NO]⁺
m/z = 132- CH₃

[C₈H₉N]⁺•
m/z = 119

- CO

Click to download full resolution via product page

Caption: A simplified proposed fragmentation pathway for 2,3-Dimethylphenyl isocyanate in

EI-MS.

Experimental Protocol for Electron Ionization Mass
Spectrometry (EI-MS)

Sample Introduction:

The liquid sample is introduced into the mass spectrometer, often via direct infusion or

after separation by gas chromatography (GC-MS).

Ionization:

In the ion source, the sample molecules are bombarded with high-energy electrons

(typically 70 eV), causing them to ionize and form a molecular ion (M⁺•).

Fragmentation:

The energetically unstable molecular ions fragment into smaller, charged species.

Mass Analysis:

The ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a

mass analyzer (e.g., quadrupole, time-of-flight).
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Detection:

The separated ions are detected, and a mass spectrum is generated, plotting ion intensity

versus m/z.

Conclusion
This technical guide has provided a detailed overview of the spectroscopic data for 2,3-
Dimethylphenyl isocyanate. The characteristic IR absorption of the isocyanate group and the

fragmentation pattern in the mass spectrum are powerful tools for confirming the identity and

structure of this compound. While experimental NMR data is not widely available, the predicted

spectra offer a valuable reference for researchers. The provided experimental protocols serve

as a practical guide for obtaining high-quality spectroscopic data. A thorough understanding

and application of these spectroscopic techniques are essential for the successful use of 2,3-
Dimethylphenyl isocyanate in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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